Cas no 18775-42-3 (5-(chloromethyl)-2,3-dihydro-1H-indene)

• Product Name: 5-(chloromethyl)-2,3-dihydro-1H-indene
• CAS No: 18775-42-3
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• CID: 233545
• PubChem ID: 233149
• Update Time: 2025-05-27

5-(chloromethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,5-(chloromethyl)-2,3-dihydro-
• 5-(chloromethyl)-2,3-dihydro-1H-indene
• 5-Chlormethylindan
• 5-Chlormethyl-indan
• 5-chloromethylindan
• 5-chloromethyl-indan
• 5-chloromethylindane
• AC1L5PEQ
• AC1Q3U9D
• CTK4D9608
• NCIOpen2_000007
• NSC31251
• NSC62543
• SureCN1466332
• CS-0087922
• CAA15739
• SCHEMBL1466332
• 18775-42-3
• EN300-78823
• DTXSID90283406
• AT13426
• F8880-0488
• NSC-31251
• NSC-62543
• AKOS009247269
• CVUZRMUCKVDRRQ-UHFFFAOYSA-N
• 1H-Indene, 5-(chloromethyl)-2,3-dihydro-

• MDL： MFCD10689981
• Inchi： 1S/C10H11Cl/c11-7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2
• InChI Key： CVUZRMUCKVDRRQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 166.05503
• Monoisotopic Mass: 166.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 258.7°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.573
• PSA: 0
• LogP: 2.91410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-(chloromethyl)-2,3-dihydro-1H-indene

Comprehensive Overview of 5-(chloromethyl)-2,3-dihydro-1H-indene (CAS No. 18775-42-3): Properties, Applications, and Industry Insights

5-(chloromethyl)-2,3-dihydro-1H-indene (CAS No. 18775-42-3) is a specialized organic compound with a unique molecular structure that combines an indene backbone with a reactive chloromethyl group. This chloromethyl-substituted indene derivative has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The compound's CAS registry number 18775-42-3 serves as its unique identifier in chemical databases worldwide, ensuring precise identification across scientific literature and commercial applications.

Recent trends in heterocyclic compound research have highlighted the importance of functionalized indene derivatives like 5-(chloromethyl)-2,3-dihydro-1H-indene. Many researchers are investigating its potential as a building block for drug discovery, particularly in developing novel central nervous system (CNS) therapeutics. The compound's structural features make it valuable for creating molecular scaffolds with potential biological activity, aligning with current industry demands for innovative pharmaceutical intermediates.

The synthesis and characterization of CAS 18775-42-3 involve sophisticated organic chemistry techniques, including nucleophilic substitution reactions and catalytic hydrogenation. Analytical methods such as HPLC purity analysis and NMR spectroscopy are routinely employed to verify the compound's quality and structural integrity. These quality control measures are particularly crucial for researchers seeking high-purity chemical reagents for sensitive applications.

From a commercial perspective, 5-(chloromethyl)-2,3-dihydro-1H-indene has shown promise in material science applications. Its molecular architecture makes it suitable for developing advanced polymeric materials with specific optical or electronic properties. Some studies explore its potential in creating photoactive materials for organic electronics, a rapidly growing sector in the renewable energy field. These applications align with current market interests in sustainable material development and green chemistry solutions.

Storage and handling of CAS No. 18775-42-3 require standard laboratory safety protocols appropriate for organochlorine compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines recommend keeping the material in airtight containers under controlled temperature conditions to maintain stability. These precautions ensure the compound's longevity and performance consistency for research applications.

The global market for specialty chemicals like 5-(chloromethyl)-2,3-dihydro-1H-indene continues to expand, driven by increasing demand from pharmaceutical R&D and advanced material synthesis. Suppliers typically offer this compound in various packaging configurations ranging from small-scale research quantities to bulk industrial amounts, catering to diverse user needs. Current market analysis suggests growing interest in custom synthesis services for such tailored molecular building blocks.

Future research directions for 18775-42-3 may explore its potential in catalysis applications or as a precursor for bioactive molecule development. The compound's structural versatility positions it as an interesting subject for medicinal chemistry studies, particularly in fragment-based drug design approaches. These potential applications make 5-(chloromethyl)-2,3-dihydro-1H-indene a compound worth watching in cutting-edge chemical research.

For researchers considering working with CAS 18775-42-3, it's advisable to consult recent scientific literature and patent databases to stay updated on emerging applications. Many academic institutions and industrial research facilities are actively investigating novel uses for this functionalized indene derivative, making it a compound of ongoing scientific interest with potential for innovative technological applications in multiple fields.